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Compound of Interest

Compound Name: Bromperidol-d4-1

Cat. No.: B12413783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and a

representative analytical application for Bromperidol-d4. The information is intended for use by

professionals in research and drug development.

Introduction
Bromperidol is a typical antipsychotic of the butyrophenone class, primarily used in the

treatment of schizophrenia.[1][2][3] Bromperidol-d4 is a deuterated form of Bromperidol, where

four hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal

internal standard for quantitative bioanalytical assays, such as liquid chromatography-mass

spectrometry (LC-MS), used in pharmacokinetic and therapeutic drug monitoring studies.

Deuterated standards are chemically similar to the analyte but have a higher mass, allowing for

precise quantification by minimizing matrix effects and variability during sample preparation and

analysis.[4]

Safety Data and Handling Precautions
The safety profile of Bromperidol-d4 is considered to be very similar to that of Bromperidol.

Deuterium is a stable, non-radioactive isotope of hydrogen, and its presence in small amounts

in a molecule does not significantly alter its chemical reactivity or toxicity.[5] The following data

is summarized from the Safety Data Sheet (SDS) for Bromperidol.
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Hazard Identification
GHS Classification:

Acute Toxicity, Oral (Category 4)

Specific target organ toxicity — single exposure (Category 3), Central nervous system

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H336: May cause drowsiness or dizziness.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Physical and Chemical Properties
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Property Value

Molecular Formula C₂₁H₁₉D₄BrFNO₂

Molecular Weight 424.34 g/mol

Appearance Solid

Melting Point Not determined

Boiling Point Not determined

Solubility Not determined

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Protect from light.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.

Skin Contact
Immediately wash with soap and plenty of water.

Get medical attention if irritation develops.

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.

Personal Protective Equipment
Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles.

Skin Protection Wear protective gloves and clothing.

Respiratory Protection
Use a NIOSH-approved respirator with a dust

filter if ventilation is inadequate.

Mechanism of Action and Signaling Pathways
Bromperidol's primary mechanism of action is the antagonism of dopamine D2 receptors in the

central nervous system.[6] This blockade of dopamine signaling is believed to be responsible

for its antipsychotic effects.[7][8] Additionally, Bromperidol has some affinity for serotonin 5-

HT2A receptors, which may contribute to its overall pharmacological profile.[9]

Dopamine D2 Receptor Antagonism
Bromperidol acts as an antagonist at D2 receptors, which are G-protein coupled receptors

(GPCRs) linked to Gi/o proteins.[7][10] In the absence of an agonist, the G-protein is in an

inactive GDP-bound state. Agonist binding promotes the exchange of GDP for GTP, leading to
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the dissociation of the Gαi/o subunit from the Gβγ complex. The activated Gαi/o subunit then

inhibits adenylyl cyclase, reducing the production of cyclic AMP (cAMP) and subsequently

decreasing the activity of Protein Kinase A (PKA).[7][8] By blocking the D2 receptor,

Bromperidol prevents this signaling cascade from being initiated by dopamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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